Cas no 1261753-57-4 (3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 1261753-57-4
• MF: C₈H₆ClF₃O₃S
• MW: 274.644650936127
• MDL: MFCD18399736
• CID: 5168048
• PubChem ID: 118818555
• Update Time: 2025-10-29

3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3-methyl-4-(trifluoromethoxy)-
• 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride

• MDL： MFCD18399736
• Inchi： 1S/C8H6ClF3O3S/c1-5-4-6(16(9,13)14)2-3-7(5)15-8(10,11)12/h2-4H,1H3
• InChI Key： JVONJLFHVNMACG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C)C=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8

Additional information on 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride

Research Briefing on 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS: 1261753-57-4)

3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS: 1261753-57-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is widely utilized as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structural features, such as the trifluoromethoxy group, contribute to its reactivity and utility in medicinal chemistry applications.

Recent studies have highlighted the compound's role in the development of novel sulfonamide-based therapeutics. Sulfonamides are a critical class of compounds in drug discovery, known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the trifluoromethoxy group in 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride enhances its metabolic stability and lipophilicity, making it a valuable building block for drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound in the synthesis of inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that derivatives of 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride exhibited potent inhibitory activity against cancer-associated carbonic anhydrase IX and XII, suggesting potential applications in oncology therapeutics.

Another significant application of this compound was reported in a recent ACS Medicinal Chemistry Letters article, where it was used to develop novel sulfonyl hydrazone derivatives with promising anti-inflammatory properties. The researchers found that these derivatives effectively modulated NF-κB signaling pathways, indicating their potential as leads for treating inflammatory diseases.

From a synthetic chemistry perspective, 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride has been employed in innovative coupling reactions. A 2024 publication in Organic Letters detailed its use in palladium-catalyzed cross-coupling reactions to create diverse biaryl sulfones, which are important scaffolds in pharmaceutical chemistry.

The compound's safety profile and handling requirements have also been subjects of recent investigation. A 2023 study in Chemical Research in Toxicology examined its reactivity and potential hazards, providing important guidelines for its safe use in laboratory settings. The research emphasized the need for proper personal protective equipment when handling this sulfonyl chloride derivative due to its reactivity with nucleophiles.

Looking forward, the versatility of 3-methyl-4-(trifluoromethoxy)benzene-1-sulfonyl chloride continues to make it a valuable tool in drug discovery. Its applications span from antimicrobial development to targeted cancer therapies, reflecting the broad potential of sulfonamide chemistry in addressing diverse medical challenges. Future research directions may explore its use in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities.